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Compound of Interest

Compound Name: 2-Amino-3-chloro-5-cyanopyridine

Cat. No.: B111993 Get Quote

Introduction

2-Amino-3-chloro-5-cyanopyridine is a highly functionalized heterocyclic compound. Its

structure, featuring an amino group, a cyano group, and a reactive chlorine atom, makes it a

versatile precursor for the synthesis of advanced functional materials. While direct applications

in materials science are not widely documented, its true value lies in its role as a key building

block for organic dyes used in photovoltaic devices. The chloro-substituent is an excellent

leaving group for palladium-catalyzed cross-coupling reactions, enabling the straightforward

introduction of various aromatic and heteroaromatic moieties.

This document provides detailed protocols on how 2-Amino-3-chloro-5-cyanopyridine can be

utilized as a starting material to synthesize high-performance organic dyes for Dye-Sensitized

Solar Cells (DSSCs).

Application 1: Synthesis of Donor-π-Acceptor (D-π-
A) Dyes for DSSCs
The 2-amino-3-cyanopyridine core serves as an effective electron-accepting and anchoring

group in Donor-π-Acceptor (D-π-A) dyes. The amino and cyano groups facilitate electron

withdrawal and binding to the semiconductor surface (e.g., TiO₂) in a solar cell. The chlorine

atom at the 5-position provides a reactive handle to introduce a π-conjugated bridge and an

electron-donating group via Suzuki coupling, completing the D-π-A architecture essential for

efficient charge separation.
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Proposed Synthetic Pathway
A proposed and efficient method to synthesize a functional dye for DSSCs starting from 2-
Amino-3-chloro-5-cyanopyridine involves a Suzuki-Miyaura cross-coupling reaction. This

reaction couples the pyridine core (acceptor) with an arylboronic acid, which acts as the

electron donor.
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Starting Materials

Reaction

Product

2-Amino-3-chloro-
5-cyanopyridine

Suzuki-Miyaura
Cross-Coupling

 Pyridine Acceptor

Arylboronic Acid
(Donor Moiety)

 Aryl Donor

2-Amino-3-cyano-
5-arylpyridine Dye (D-A)

 C-C Bond Formation
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1. Clean FTO Glass

2. Deposit TiO2 Paste
(Doctor Blade)

3. Sinter TiO2 Film
(Photoanode)

4. Dye Sensitization
(Soak in Dye Solution)

6. Assemble Cell

5. Prepare Counter Electrode
(Pt-coated FTO)

7. Inject Electrolyte

8. Seal Device
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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